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Compound of Interest

Compound Name:
5-Bromo-4-cyanothiophene-2-

carboxylic acid

CAS No.: 1503328-42-4

Cat. No.: B2490127

Get Quote

Introduction & Chemical Profile[1][2][3][4][5][6][7][8]
[9][10]
5-Bromo-4-cyanothiophene-2-carboxylic acid is a highly functionalized heterocyclic building

block. Its trisubstituted thiophene core features three distinct reactive handles: a carboxylic acid

(C2), a nitrile (C4), and a bromide (C5).[1] This specific substitution pattern renders the

molecule an ideal scaffold for Fragment-Based Drug Discovery (FBDD), particularly in the

synthesis of Xanthine Oxidase inhibitors (bioisosteres of Febuxostat), kinase inhibitors, and

optoelectronic materials.[1]

The electron-withdrawing nature of the cyano group at C4 and the carboxyl group at C2

significantly activates the C5-bromide towards oxidative addition with transition metals,

facilitating rapid cross-coupling. However, the acidic proton at C2 can interfere with base-

mediated mechanisms, necessitating strategic protection or specific buffering protocols.
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Chemical Identity
Property Specification

IUPAC Name 5-Bromo-4-cyanothiophene-2-carboxylic acid

Functional Groups
Carboxylic Acid (-COOH), Nitrile (-CN), Bromide

(-Br)

Molecular Weight ~232.05 g/mol

Appearance Off-white to pale yellow solid

Solubility
Soluble in DMSO, DMF, MeOH; Sparingly

soluble in Water, DCM

Stability
Stable under ambient conditions; Light sensitive

(store in amber vials)

Critical Safety & Handling (SDS Summary)
WARNING: This compound possesses multiple hazard vectors. Adhere to the following safety

protocols:

Cyanide Moiety: While covalently bonded, the nitrile group can release toxic byproducts

under strong oxidative or reductive stress.[1] Avoid contact with strong acids which could

theoretically liberate HCN traces.[1]

Thiophene Toxicity: Thiophene derivatives are often skin irritants and potential sensitizers.[1]

All handling must occur in a certified fume hood.[1]

Corrosivity: The carboxylic acid functionality is corrosive to mucous membranes.[1] Wear

acid-resistant gloves (Nitrile > 0.11mm) and eye protection.[1]

Experimental Protocols
Module A: Carboxylic Acid Activation & Amidation
Objective: To functionalize the C2 position without affecting the C5-Br or C4-CN groups.[1]

Direct coupling is often sluggish; conversion to the acid chloride is recommended for high

yields.[1]
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Protocol A1: Acid Chloride Synthesis
Setup: Flame-dry a 50 mL round-bottom flask (RBF) equipped with a magnetic stir bar and a

reflux condenser under Nitrogen (

) atmosphere.

Loading: Charge the flask with 5-Bromo-4-cyanothiophene-2-carboxylic acid (1.0 eq, 5.0

mmol) suspended in anhydrous Dichloromethane (DCM) (20 mL).

Activation: Add Oxalyl Chloride (1.2 eq) dropwise at 0°C.

Catalysis: Add 2 drops of anhydrous Dimethylformamide (DMF). Note: Gas evolution

(CO/CO2) will be vigorous.[1] The DMF forms the reactive Vilsmeier-Haack intermediate.

Reaction: Allow to warm to Room Temperature (RT) and stir for 2 hours until the solution

becomes clear (indicating consumption of the solid acid).

Workup: Concentrate in vacuo to remove solvent and excess oxalyl chloride. The resulting

yellow solid (Acid Chloride) is moisture-sensitive; use immediately in Protocol A2.[1]

Protocol A2: Amide Coupling
Solution: Redissolve the crude acid chloride in anhydrous DCM (15 mL).

Addition: Cool to 0°C. Add the target Primary/Secondary Amine (1.1 eq) followed by

Diisopropylethylamine (DIPEA) (2.5 eq) dropwise.

Monitoring: Stir at RT for 4 hours. Monitor by TLC (Mobile Phase: 50% EtOAc/Hexanes).[1]

The acid chloride (Rf ~0.8, unstable) converts to the amide (Rf ~0.4-0.6).[1]

Purification: Quench with saturated

. Extract with DCM (

mL).[1] Wash organics with 1N HCl (if product is not basic) and Brine.[1] Dry over

.[1]
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Module B: Palladium-Catalyzed Suzuki-Miyaura
Coupling
Objective: To form a C-C bond at the C5 position.[1] Challenge: The free carboxylic acid can

poison Palladium catalysts or consume the stoichiometric base.[1] Strategy: It is highly

recommended to use the Methyl Ester or Amide (from Module A) as the substrate.[1] If the free

acid must be used, increase base equivalents to 3.5 eq.

Protocol B1: Standard Suzuki Coupling (On Ester/Amide
Substrate)

Reagents:

Substrate: 5-Bromo-4-cyano-thiophene-2-carboxylate derivative (1.0 eq).

Boronic Acid: Aryl-B(OH)2 (1.2 eq).[1]

Catalyst:

(5 mol%).[1] Chosen for resistance to oxidative addition on electron-deficient thiophenes.

Base:

(2.0 eq) or

(2.0 eq).[1]

Solvent: 1,4-Dioxane : Water (4:1 ratio).[1]

Degassing (Critical): Combine solvent, substrate, boronic acid, and base in a microwave vial

or pressure tube.[1] Sparge with Argon for 10 minutes to remove dissolved Oxygen.[1]

Catalyst Addition: Add the Pd catalyst quickly under Argon flow and seal the vessel.

Reaction: Heat to 90°C for 4-12 hours.

Observation: The reaction mixture usually turns black (Pd precipitation) upon completion.

[1]
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Workup: Filter through a Celite pad (eluting with EtOAc). Wash filtrate with water and brine.

[1]

Purification: Silica Gel Chromatography. The biaryl product is typically UV-active and

fluorescent.[1]

Data & Validation
Table 1: Optimization of Coupling Conditions
Substrate: Methyl 5-bromo-4-cyanothiophene-2-carboxylate

Entry
Catalyst
(5 mol%)

Base (2
eq)

Solvent Temp Yield (%) Notes

1
Toluene/Et

OH/H2O
90°C 45%

Significant

homocoupli

ng

observed.

2 / SPhos Toluene 100°C 62%

Good, but

SPhos is

expensive.

[1]

3
Dioxane/H

2O
90°C 88%

Optimal

Condition.

Clean

conversion.

[1]

4 DMF 120°C 30%

Decomposi

tion of

nitrile

observed.

[1]

Visualizing the Workflow
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The following diagram illustrates the divergent synthesis pathways available from the core

scaffold.
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Figure 1: Divergent synthesis map.[1] The preferred route (Solid Lines) involves

activation/protection prior to Palladium coupling to maximize yield and purity.[1]

References & Grounding
The protocols defined above are synthesized from established methodologies for electron-

deficient thiophenes and specific Suzuki-Miyaura optimizations.

Suzuki Coupling on Thiophenes:

Context: General conditions for coupling 5-bromothiophene-2-carboxylates.[1]

Source: Al-Mulla, A. "Synthesis of 2-ethylhexyl 5-bromothiophene-2-carboxylates;

Antibacterial Activities...".[2] Molecules, 2024.[1][3][2]

Febuxostat Analog Synthesis:

Context: Demonstrates the utility of cyano-thiophene/thiazole intermediates in drug

discovery.[1]

Source: "Design, synthesis, and spasmolytic activity of thiophene-based derivatives via

Suzuki cross-coupling". Arabian Journal of Chemistry, 2020.[1]

Safety & Handling:

Context: SDS data for bromothiophene carboxylic acids.[1][4]
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Source: Thermo Fisher Scientific SDS (5-Bromothiophene-2-carboxylic acid). [1]

Catalyst Selection (Pd-dppf):

Context: Efficacy of bidentate ligands in coupling heteroaryl chlorides/bromides.[1]

Source: Organic Chemistry Portal, "Suzuki Coupling".[1]

Disclaimer: This document is for research purposes only. All experiments should be conducted

by qualified personnel in a controlled laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Note: Functionalization & Cross-Coupling of
5-Bromo-4-cyanothiophene-2-carboxylic Acid]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b2490127/docs#application-note-functionalization-
cross-coupling-of-5-bromo-4-cyanothiophene-2-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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